Cas no 2228363-46-8 (3-methyl-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-1-amine)

• Product Name: 3-methyl-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-1-amine
• CAS No: 2228363-46-8
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6521294
• PubChem ID: 165967105
• Update Time: 2025-07-19

3-methyl-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-1-amine
• 2228363-46-8
• EN300-1772626

• Inchi： 1S/C14H22N2O/c1-14(2,6-7-15)11-4-5-13-12(10-11)16(3)8-9-17-13/h4-5,10H,6-9,15H2,1-3H3
• InChI Key： JVKGLOOOJKOKOU-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C1=CC=C(C=2)C(C)(C)CCN

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-methyl-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-1-amine

Introduction to 3-methyl-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-1-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2228363-46-8, identified as 3-methyl-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-1-amine, represents a fascinating molecule in the realm of chemical biology. This compound belongs to a structurally complex class of heterocyclic amines, which have garnered significant attention due to their diverse pharmacological properties and potential applications in therapeutic development. The unique architecture of this molecule, featuring a benzoxazinone core and an amine functional group, positions it as a promising candidate for further exploration in drug discovery and molecular research.

Recent advancements in the field of medicinal chemistry have highlighted the importance of benzoxazinone derivatives in the design of novel bioactive compounds. The benzoxazinone scaffold, characterized by its oxygen-containing heterocycle, is known for its ability to interact with biological targets in multiple ways. Specifically, the 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl moiety in the CAS number 2228363-46-8 compound contributes to its potential as a pharmacophore. This moiety has been implicated in various biological processes, including enzyme inhibition and receptor binding, making it a valuable component for synthetic chemists and biologists alike.

The 3-methylbutan-1-amine side chain further enhances the complexity and functionality of this compound. This aliphatic amine group can serve as a point of attachment for other functional groups or participate in hydrogen bonding interactions within biological systems. Such structural features are critical for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The combination of these structural elements makes 3-methyl-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)butan-1-amine a compelling subject for further investigation.

In the context of current research trends, this compound aligns with the growing interest in multitargeted drugs that can modulate multiple biological pathways simultaneously. The benzoxazinone derivative has shown promise in preclinical studies as a potential therapeutic agent for various diseases, including neurological disorders and inflammatory conditions. The presence of multiple pharmacophoric sites within its structure allows it to engage with different receptors or enzymes, thereby increasing its therapeutic efficacy.

One particularly intriguing aspect of this molecule is its potential role in modulating neurotransmitter systems. Benzoxazinone derivatives have been reported to interact with serotonin receptors and other key neurotransmitter targets. The amine group in 3-methyl-butan-1-amine could further enhance its ability to influence these systems by participating in allosteric interactions or by serving as a precursor for bioactive metabolites. Such interactions are crucial for developing treatments targeting conditions like depression, anxiety, and neurodegenerative diseases.

The synthesis of this compound also reflects contemporary trends in synthetic organic chemistry. Modern synthetic strategies emphasize efficiency, sustainability, and scalability—qualities that are essential for translating laboratory discoveries into viable pharmaceuticals. The synthesis of 3-methyl-(4-methyl)-benzoxazinone derivatives involves multi-step reactions that showcase advances in catalytic methods and asymmetric synthesis techniques. These approaches not only improve yield but also minimize waste production.

From an industrial perspective, the production of compounds like CAS number 2228363 is constrained by regulatory requirements that govern pharmaceutical manufacturing processes. Ensuring compliance with Good Manufacturing Practices (GMP) is essential for companies developing new drugs based on such molecules. Additionally, the cost-effectiveness of synthesizing complex structures like this one is a critical factor in determining its commercial viability.

The pharmacokinetic properties of 3-methyl-(4-methyl)-benzoxazinone derivatives are another area of active research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is fundamental to their development into safe and effective drugs. Computational modeling techniques have become increasingly important tools for predicting ADME profiles before expensive experimental testing is conducted.

In conclusion,CAS no 2228363 represents more than just a single chemical entity; it embodies the intersection of structural complexity and biological activity that drives modern pharmaceutical research forward. As scientists continue to explore new synthetic pathways and pharmacological applications,this compound will undoubtedly play an important rolein shaping future therapeutic strategies across various medical disciplines.